Cas no 895435-18-4 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxy-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxy-N-(pyridin-3-yl)methylbenzamide
• CAS No: 895435-18-4
• MF: C₂₁H₁₅F₂N₃O₂S
• MW: 411.424510240555
• CID: 6093262
• PubChem ID: 18572653
• Update Time: 2025-06-14

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxy-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxy-N-(pyridin-3-yl)methylbenzamide
• Benzamide, N-(4,6-difluoro-2-benzothiazolyl)-4-methoxy-N-(3-pyridinylmethyl)-
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-methoxy-N-(pyridin-3-ylmethyl)benzamide
• 895435-18-4
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxy-N-[(pyridin-3-yl)methyl]benzamide
• F2515-2685
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxy-N-(pyridin-3-ylmethyl)benzamide
• AKOS024655867

• Inchi： 1S/C21H15F2N3O2S/c1-28-16-6-4-14(5-7-16)20(27)26(12-13-3-2-8-24-11-13)21-25-19-17(23)9-15(22)10-18(19)29-21/h2-11H,12H2,1H3
• InChI Key： QNGGSMAJKFVTQI-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(F)C=C(F)C=C2S1)CC1=CC=CN=C1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 411.08530423g/mol
• Monoisotopic Mass: 411.08530423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 583.3±60.0 °C(Predicted)
• pka: 4.39±0.12(Predicted)

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxy-N-(pyridin-3-yl)methylbenzamide

Comprehensive Overview of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxy-N-(pyridin-3-yl)methylbenzamide (CAS No. 895435-18-4)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxy-N-(pyridin-3-yl)methylbenzamide (CAS No. 895435-18-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure combines a difluorobenzothiazole core with a methoxybenzamide moiety and a pyridinylmethyl group, making it a subject of interest for drug discovery and material science.

Recent studies have highlighted the role of benzothiazole derivatives in modulating enzyme activity and receptor binding, particularly in the context of neurodegenerative diseases and cancer therapeutics. The presence of fluorine atoms in the 4,6-difluoro-1,3-benzothiazol-2-yl segment enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Researchers are actively exploring its potential as a kinase inhibitor or allosteric modulator, aligning with current trends in precision medicine and targeted therapies.

In agrochemical applications, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxy-N-(pyridin-3-yl)methylbenzamide has been investigated for its pesticidal properties. The difluorobenzothiazole scaffold is known to disrupt metabolic pathways in pests, offering a promising alternative to conventional pesticides. This aligns with the growing demand for environmentally friendly crop protection solutions, a topic frequently searched by agricultural professionals and sustainability advocates.

Synthetic routes to this compound often involve multi-step reactions, including amide coupling and heterocyclic condensation, which are widely discussed in organic chemistry forums. Its CAS No. 895435-18-4 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and structural integrity, addressing common queries from quality control specialists.

The compound's structure-activity relationship (SAR) is a focal point for medicinal chemists, as subtle modifications to its methoxybenzamide or pyridinylmethyl groups can significantly alter its pharmacological profile. This adaptability makes it a valuable scaffold for high-throughput screening campaigns, a trending topic in AI-driven drug discovery. Additionally, its potential role in epigenetic regulation has sparked interest, given the rising popularity of epigenetics in biomedical research.

From a commercial perspective, CAS No. 895435-18-4 is often listed in catalogs of fine chemical suppliers, catering to the needs of academic and industrial laboratories. Its pricing and availability are frequently searched by procurement managers, reflecting its niche yet growing demand. Regulatory agencies such as the FDA and EMA have yet to classify it as a therapeutic agent, but its inclusion in preclinical studies underscores its long-term potential.

In summary, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-methoxy-N-(pyridin-3-yl)methylbenzamide represents a versatile chemical entity with applications spanning drug development and agrochemical innovation. Its benzothiazole core and fluorine substituents contribute to its scientific relevance, while ongoing research continues to uncover new dimensions of its utility. As the scientific community prioritizes sustainable chemistry and targeted drug design, this compound is poised to remain a topic of vigorous investigation and discussion.